Cas no 897623-49-3 (4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide)

• Product Name: 4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide
• CAS No: 897623-49-3
• MF: C₁₅H₁₀ClFN₆O₃
• MW: 376.729704380035
• CID: 6616352
• PubChem ID: 16799285
• Update Time: 2025-05-21

4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-3-nitrobenzamide
• 4-chloro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-nitrobenzamide
• F2070-1681
• AKOS024625794
• 897623-49-3
• 4-chloro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-nitrobenzamide
• 4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide

• Inchi： 1S/C15H10ClFN6O3/c16-12-6-1-9(7-13(12)23(25)26)15(24)18-8-14-19-20-21-22(14)11-4-2-10(17)3-5-11/h1-7H,8H2,(H,18,24)
• InChI Key： KPZUZGOXCPYXCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NCC1=NN=NN1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 376.0486941g/mol
• Monoisotopic Mass: 376.0486941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Additional information on 4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide

Introduction to 4-Chloro-N-{1-(4-Fluorophenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-3-Nitrobenzamide (CAS No: 897623-49-3)

The compound 4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide, with the CAS number 897623-49-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tetrazole ring system and various substituents that contribute to its diverse chemical properties.

The tetrazole moiety in this compound plays a crucial role in its chemical reactivity and biological activity. Tetrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability. Recent studies have highlighted the potential of tetrazole-containing compounds in drug design, particularly in the development of anti-inflammatory and antitumor agents.

The presence of the 4-chloro and 3-nitro groups on the benzamide ring further enhances the compound's chemical diversity. These substituents not only affect the electronic properties of the molecule but also contribute to its stability under various reaction conditions. The nitro group, in particular, is known for its strong electron-withdrawing effects, which can influence the reactivity of the benzamide ring in both synthetic and biological contexts.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. One such method involves a multi-step process that includes nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making it easier for researchers to work with this compound in various applications.

In terms of biological activity, 4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide has shown promising results in preliminary studies. For instance, it has demonstrated significant inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have indicated that this compound may possess antitumor properties by targeting specific signaling pathways involved in cancer cell proliferation.

The fluorine atom present in the 4-fluorophenyl group adds another layer of complexity to this compound's structure. Fluorine substitution is often associated with increased lipophilicity and improved pharmacokinetic properties. This makes the compound a strong candidate for further exploration in drug discovery programs aimed at developing small-molecule therapeutics.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These techniques provide detailed insights into the molecular architecture and help ensure the accuracy of synthetic procedures.

In conclusion, 4-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-Ylmethyl}-3-nitrobenzamide (CAS No: 897623-49-3) is a multifaceted organic compound with a wealth of potential applications in both academic research and industrial settings. Its unique structure and promising biological activity make it a subject of continued interest among chemists and pharmacologists alike.